Cas no 61292-87-3 (1H-Imidazole, 1-[3-(4-nitrophenyl)propyl]-)

• Product Name: 1H-Imidazole, 1-[3-(4-nitrophenyl)propyl]-
• CAS No: 61292-87-3
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 485554
• PubChem ID: 10105288
• Update Time: 2025-04-19

1H-Imidazole, 1-[3-(4-nitrophenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[3-(4-nitrophenyl)propyl]-
• 1-[3-(4-nitrophenyl)propyl]imidazole
• DTXSID30435700
• SCHEMBL5655099
• ZIHZDSIJCJVNQJ-UHFFFAOYSA-N
• 61292-87-3

• Inchi： 1S/C12H13N3O2/c16-15(17)12-5-3-11(4-6-12)2-1-8-14-9-7-13-10-14/h3-7,9-10H,1-2,8H2
• InChI Key： ZIHZDSIJCJVNQJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų